Cas no 187999-33-3 (5-(4-Chlorophenyl)nicotinic acid)

• Product Name: 5-(4-Chlorophenyl)nicotinic acid
• CAS No: 187999-33-3
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• MDL: MFCD06410266
• CID: 859255
• PubChem ID: 20099620
• Update Time: 2025-05-21

5-(4-Chlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)nicotinic acid
• 5-(4-chlorophenyl)-3-Pyridinecarboxylic acid
• 5-(4-CHLOROPHENYL)-NICOTINIC ACID
• AKOS BAR-0664
• 5-(4-Chlorophenyl)nicotonic acid
• 5-(4-CHLOROPHENYL)PYRIDINE-3-CARBOXYLIC ACID
• 3-Pyridinecarboxylic acid, 5-(4-chlorophenyl)-
• 5-(4-Chlorophenyl)nicotinicAcid
• RL02388
• TRA0033854
• AB24256
• SY014510
• AB0056984
• BB 0222981
• V3997
• A813200

• MDL： MFCD06410266
• Inchi： 1S/C12H8ClNO2/c13-11-3-1-8(2-4-11)9-5-10(12(15)16)7-14-6-9/h1-7H,(H,15,16)
• InChI Key： BYZIYNPOAGZGJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 233.02400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.355±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• PSA: 50.19000
• LogP: 3.10020

5-(4-Chlorophenyl)nicotinic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-(4-Chlorophenyl)nicotinic acid

Introduction to 5-(4-Chlorophenyl)nicotinic Acid (CAS No. 187999-33-3)

5-(4-Chlorophenyl)nicotinic acid (CAS No. 187999-33-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a nicotinic acid moiety and a 4-chlorophenyl substituent. The combination of these functional groups imparts distinct pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical formula of 5-(4-Chlorophenyl)nicotinic acid is C₁₂H₈ClNO₂, and it has a molecular weight of approximately 227.65 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be a consideration in formulation and delivery strategies.

In recent years, 5-(4-Chlorophenyl)nicotinic acid has been the subject of extensive research due to its potential as a lead compound for the development of novel drugs. One of the key areas of interest is its role as a modulator of nicotinic acetylcholine receptors (nAChRs). These receptors are widely distributed in the central nervous system (CNS) and play crucial roles in various physiological processes, including cognition, memory, and pain modulation.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the ability of 5-(4-Chlorophenyl)nicotinic acid to selectively bind to specific subtypes of nAChRs, particularly α7 nAChRs. This selective binding profile suggests that the compound could be useful in treating neurological disorders such as Alzheimer's disease, where α7 nAChRs are implicated in cognitive decline. The study also demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

Beyond its potential as a therapeutic agent, 5-(4-Chlorophenyl)nicotinic acid has also been explored for its utility as a research tool. Its ability to selectively modulate nAChRs makes it an invaluable probe for investigating the functional roles of these receptors in both health and disease. Researchers have used this compound to elucidate signaling pathways and to identify potential targets for drug discovery.

In addition to its pharmacological properties, the synthesis of 5-(4-Chlorophenyl)nicotinic acid has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic route that involves palladium-catalyzed cross-coupling reactions followed by oxidative aromatization. This method not only simplifies the synthesis but also reduces the environmental impact by minimizing waste production.

The safety profile of 5-(4-Chlorophenyl)nicotinic acid has been extensively evaluated through various toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 5-(4-Chlorophenyl)nicotinic acid (CAS No. 187999-33-3) represents a promising compound with diverse applications in both pharmaceutical development and basic research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and potential clinical development. As research continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to innovative treatments for a range of neurological disorders.